Cas no 681034-51-5 (5-(difluoromethyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-(difluoromethyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 681034-51-5
• MF: C₅H₄F₂N₂O₂
• MW: 162.094267845154
• MDL: MFCD18809604
• CID: 870221
• PubChem ID: 45082429
• Update Time: 2025-06-10

5-(difluoromethyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-1H-pyrazole-5-carboxylic acid
• 5-(DIFLUOROMETHYL)-1H-PYRAZOLE-3-CARBOXYLIC ACID
• 3-(difluoromethyl)pyrazole-5-carboxylic acid
• SVBYGDXOBUZSTN-UHFFFAOYSA-N
• STL414956
• SBB073528
• FCH1123939
• AK419155
• 5-Difluoromethylpyrazole-3-carboxylic Acid
• AB0218918
• ST45255747
• T4505
• 5-Difluoromethyl-2H-pyrazole-3-carboxylic acid
• 1H-pyrazole-5-carboxylic acid,
• MFCD18262323
• MFCD18809604
• AKOS005169473
• AKOS024052071
• 1H-Pyrazole-3-carboxylicacid,5-(difluoromethyl)-(9CI)
• Z2106603513
• EN300-92371
• CS-0157766
• P19151
• 681034-51-5
• SCHEMBL2763093
• SY195639
• DB-095054
• ALBB-026396
• 1H-pyrazole-5-carboxylic acid, 3-(difluoromethyl)-
• 5-(difluoromethyl)-1H-pyrazole-3-carboxylic acid

• MDL： MFCD18809604
• Inchi： 1S/C5H4F2N2O2/c6-4(7)2-1-3(5(10)11)9-8-2/h1,4H,(H,8,9)(H,10,11)
• InChI Key： SVBYGDXOBUZSTN-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)O)=NN1)F

Computed Properties

• Exact Mass: 162.02408370g/mol
• Monoisotopic Mass: 162.02408370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• XLogP3: 0.7

Additional information on 5-(difluoromethyl)-1H-pyrazole-3-carboxylic acid

Introduction to 5-(Difluoromethyl)-1H-pyrazole-3-carboxylic Acid (CAS No. 681034-51-5)

5-(Difluoromethyl)-1H-pyrazole-3-carboxylic acid (CAS No. 681034-51-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique difluoromethyl and pyrazole functionalities, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The molecular structure of 5-(difluoromethyl)-1H-pyrazole-3-carboxylic acid consists of a pyrazole ring substituted with a difluoromethyl group at the 5-position and a carboxylic acid group at the 3-position. The difluoromethyl moiety is known for its ability to enhance the metabolic stability and bioavailability of compounds, while the pyrazole ring provides a scaffold for the modulation of biological activity through various substituents.

Recent studies have highlighted the potential of 5-(difluoromethyl)-1H-pyrazole-3-carboxylic acid in the development of novel therapeutics. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, 5-(difluoromethyl)-1H-pyrazole-3-carboxylic acid has shown potential as an antiviral agent. Studies have indicated that this compound can effectively inhibit the replication of various viruses, including influenza and hepatitis C virus (HCV). The mechanism of action involves the disruption of viral replication processes, thereby reducing viral load and mitigating disease progression.

The versatility of 5-(difluoromethyl)-1H-pyrazole-3-carboxylic acid extends beyond its direct biological activities. It serves as an important building block in the synthesis of more complex molecules with diverse therapeutic applications. For example, it can be used as a starting material for the synthesis of prodrugs, which are designed to enhance drug delivery and reduce side effects. Prodrugs derived from this compound have shown improved pharmacokinetic profiles and enhanced therapeutic efficacy in preclinical studies.

The synthesis of 5-(difluoromethyl)-1H-pyrazole-3-carboxylic acid has been extensively studied, with several efficient routes reported in the literature. One common method involves the reaction of 3-cyanopyrazole with difluoroacetic acid followed by hydrolysis to form the carboxylic acid. This synthetic approach is scalable and can be adapted for large-scale production, making it suitable for industrial applications.

In terms of safety and toxicity, preliminary studies have shown that 5-(difluoromethyl)-1H-pyrazole-3-carboxylic acid exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its long-term effects and potential side effects. Preclinical studies have demonstrated that this compound is well-tolerated in animal models, with no significant adverse effects observed at relevant doses.

The potential applications of 5-(difluoromethyl)-1H-pyrazole-3-carboxylic acid extend beyond pharmaceuticals. It has also been explored in agrochemicals, where it shows promise as a herbicide due to its ability to inhibit key enzymes involved in plant metabolism. Additionally, its unique chemical properties make it a valuable reagent in organic synthesis, particularly in reactions involving nucleophilic substitution and addition.

In conclusion, 5-(difluoromethyl)-1H-pyrazole-3-carboxylic acid (CAS No. 681034-51-5) is a multifaceted compound with significant potential in various fields. Its unique chemical structure and biological activities make it an attractive candidate for drug discovery and development, as well as other applications in chemistry and biology. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.